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Compound of Interest

Compound Name: Cesium telluride

Cat. No.: B077387 Get Quote

For researchers, scientists, and drug development professionals requiring high-brightness

electron sources, the selection of an appropriate photocathode is a critical decision. This guide

provides a detailed performance comparison of Cesium Telluride (Cs₂Te) photocathodes

against other common alternatives, supported by experimental data.

Performance Benchmarks: A Quantitative
Comparison
The performance of a photocathode is primarily determined by its Quantum Efficiency (QE),

Mean Transverse Energy (MTE), and operational lifetime. The following tables summarize the

typical performance characteristics of Cs₂Te and its common alternatives, Cesium Antimonide

(Cs₃Sb) and Potassium Cesium Antimonide (K₂CsSb).
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Photocathode

Material

Typical Quantum

Efficiency (QE)
Wavelength Key Characteristics

Cesium Telluride

(Cs₂Te)
1% - 20%[1][2][3][4]

UV (~250-266 nm)[2]

[3][5]

Robust, long lifetime,

operates in moderate

vacuum.[2][3][6][7][8]

Cesium Antimonide

(Cs₃Sb)
>1% at 530 nm[9] Visible

Higher QE in the

visible spectrum

compared to Cs₂Te.[9]

Potassium Cesium

Antimonide (K₂CsSb)

>4% at 532 nm, >10%

at 355 nm[10]
Visible/UV

High QE in the visible

range, but can be

more sensitive to

vacuum conditions.

[11][12]

Gallium Arsenide

(GaAs)

~6.6% - 8.8% at 532

nm
Visible/NIR

High QE, but requires

ultra-high vacuum and

has a shorter

operational lifetime.

[13]
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Photocathode

Material

Mean Transverse

Energy (MTE) /

Thermal Emittance

Wavelength Lifetime

Cesium Telluride

(Cs₂Te)

Emittance comparable

to K₂CsSb.[3]
UV

Very long, with reports

of over 900 days of

stable operation.[6]

[14] Can be at least

20 times that of

K₂CsSb.[3]

Cesium Antimonide

(Cs₃Sb)

Lower work function

suggests potentially

higher MTE than

Cs₂Te.[15]

Visible

Sensitive to vacuum

conditions, which can

limit operational

lifetime.[15]

Potassium Cesium

Antimonide (K₂CsSb)

Low emittance from

the photocathode

surface.

Visible/UV

Generally shorter than

Cs₂Te, sensitive to ion

back-bombardment.[3]

Gallium Arsenide

(GaAs)
- Visible/NIR

Shorter operational

lifetime due to

sensitivity to vacuum

conditions.[8]

Experimental Protocols
Accurate benchmarking of photocathode performance relies on standardized and well-

documented experimental procedures. The following sections detail the methodologies for

measuring the key performance parameters.

Quantum Efficiency (QE) Measurement
The Quantum Efficiency is the ratio of the number of emitted electrons to the number of

incident photons.[16]

Methodology:
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A calibrated light source, typically a laser with a known wavelength and power, illuminates

the photocathode.[8]

The photocathode is housed in a high-vacuum chamber.

An electric field is applied to extract the photoemitted electrons.

The resulting photocurrent is measured using a Faraday cup or a similar charge-sensitive

device.

The laser power is measured with a calibrated power meter.

The QE is calculated using the formula: QE = (I / e) / (P / E_photon) where I is the measured

photocurrent, e is the elementary charge, P is the laser power, and E_photon is the energy of

a single photon.
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Mean Transverse Energy (MTE) Measurement
MTE is a measure of the transverse momentum spread of the emitted electrons and is a critical

parameter for determining the brightness of the electron beam.[16] A common method for

measuring MTE is the solenoid scan technique.

Methodology:

The photocathode is placed in a DC electron gun.

A laser illuminates the photocathode to generate an electron beam.

A solenoid magnet is placed downstream of the gun. The magnetic field of the solenoid

focuses the electron beam.

A screen or detector is placed further downstream to measure the beam size.

The current in the solenoid is varied, which changes the focal length of the magnetic lens.

The electron beam size on the screen is measured for each solenoid current setting.

The MTE can be calculated from the relationship between the beam size and the solenoid

field strength.
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Experimental Setup Measurement Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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